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Compound of Interest

Compound Name: Tricyclodecenyl acetate

Cat. No.: B8122830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tricyclodecenyl acetate is a synthetic fragrance ingredient valued for its fresh, green, and

slightly woody aroma. It is utilized in a wide array of consumer products, including perfumes,

soaps, and detergents. This technical guide provides a comprehensive overview of

tricyclodecenyl acetate, including its various CAS numbers and synonyms, detailed

physicochemical properties, an in-depth experimental protocol for its synthesis, and a workflow

for its quality control and safety assessment. This document is intended to serve as a valuable

resource for researchers, chemists, and professionals in the fragrance and chemical industries.

Chemical Identification and Synonyms
Tricyclodecenyl acetate is a mixture of isomers, which is reflected in the multiple CAS

Registry Numbers assigned to it. The synonyms range from common trade names to more

systematic chemical names.
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Identifier Value

Primary CAS Number 5413-60-5[1]

Additional CAS Numbers 2500-83-6[2][3], 54830-99-8[4]

EINECS Number
226-501-6 (for CAS 5413-60-5)[5], 219-700-4

(for CAS 2500-83-6)[2]

IUPAC Name 8-tricyclo[5.2.1.02,6]dec-3-enyl acetate[6]

Synonyms

Verdyl Acetate, Cyclacet, Jasmacyclene, 4,7-

Methano-1H-inden-6-ol, 3a,4,5,6,7,7a-

hexahydro-,acetate, Greenyl acetate,

Herbaflorat, Dihydro-norbicyclopentadienyl

acetate, Tricyclodecen-4-yl 8-acetate.[1][3][7]

Molecular Formula C₁₂H₁₆O₂[3][7]

Molecular Weight 192.25 g/mol [3][6][7]

Physicochemical Properties
The physical and chemical properties of tricyclodecenyl acetate are summarized in the table

below. These properties are crucial for its application in fragrance formulations and for ensuring

its stability and quality.
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Property Value

Appearance Colorless to pale yellow clear liquid.[3][4]

Odor
Floral, green, herbal, with a fresh, woody

character.[3][7]

Boiling Point 258.4 °C (Predicted)[3]

Density 1.069 to 1.077 g/cm³ @ 25°C[4]

Refractive Index 1.493 to 1.497 @ 20°C[4]

Flash Point > 93 °C (> 200 °F)[4][7]

Solubility Insoluble in water; soluble in alcohol and oils.[7]

logP (o/w) 3.139 (estimated)[3]

Experimental Protocols
Synthesis of Tricyclodecenyl Acetate
The following protocol for the synthesis of tricyclodecenyl acetate is based on the acid-

catalyzed addition of acetic acid to dicyclopentadiene.

Materials:

Dicyclopentadiene (DCPD)

Acetic acid

Trifluoromethanesulfonic acid (triflic acid) - catalyst

Sodium hydroxide (NaOH) solution (50% aqueous) - for neutralization

Reaction vessel equipped with a stirrer, dropping funnel, condenser, and temperature control

Distillation apparatus

Procedure:
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Reaction Setup: Charge the reaction vessel with acetic acid and the triflic acid catalyst. The

molar ratio of acetic acid to dicyclopentadiene should be approximately equimolar.

Addition of Dicyclopentadiene: Heat the acetic acid and catalyst mixture to the reaction

temperature, typically between 110 °C and 140 °C.

Gradually add dicyclopentadiene to the heated mixture over a period of several hours while

maintaining vigorous stirring. The addition rate should be controlled to manage the

exothermic reaction and maintain the desired temperature.

Reaction Completion: After the addition is complete, continue to stir the reaction mixture at

the elevated temperature for an additional 1 to 3 hours to ensure the reaction goes to

completion.

Neutralization: Cool the reaction mixture. Add a sufficient amount of 50% aqueous sodium

hydroxide solution to neutralize the triflic acid catalyst.

Purification by Distillation:

Transfer the neutralized crude product to a distillation apparatus.

Initially, distill under reduced pressure to remove any unreacted acetic acid.

Subsequently, perform a fractional distillation under high vacuum to isolate the

tricyclodecenyl acetate from unreacted dicyclopentadiene and other byproducts. The

product is collected as a colorless to pale yellow liquid.

Quality Control Analysis using Gas Chromatography-
Mass Spectrometry (GC-MS)
The purity and isomeric composition of the synthesized tricyclodecenyl acetate can be

determined using GC-MS.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)
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Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Carrier Gas: Helium, constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 5 °C/min to 280 °C

Hold at 280 °C for 10 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-450

Procedure:

Sample Preparation: Prepare a dilute solution of the tricyclodecenyl acetate sample in a

suitable solvent (e.g., hexane or dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.

Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum of each

eluting peak.

Data Analysis:

Identify the peaks corresponding to the different isomers of tricyclodecenyl acetate by

comparing their mass spectra with a reference library (e.g., NIST).

Determine the relative percentage of each isomer by integrating the peak areas in the TIC.
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Assess the overall purity of the sample by identifying and quantifying any impurity peaks.

Visualized Workflows
Synthesis Workflow
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Caption: Synthesis workflow for tricyclodecenyl acetate.

Safety Assessment Workflow
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Caption: Safety assessment workflow for fragrance ingredients.[8][9][10][11][12]
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Conclusion
Tricyclodecenyl acetate is a well-characterized synthetic fragrance ingredient with a range of

applications. This guide has provided key technical information, including its identification,

physicochemical properties, a detailed synthesis protocol, and workflows for its analysis and

safety assessment. This compilation of data serves as a foundational resource for scientific and

industrial professionals working with this compound. The provided experimental details and

logical workflows can aid in the synthesis, quality control, and safety evaluation of

tricyclodecenyl acetate in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8122830#tricyclodecenyl-acetate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8122830#tricyclodecenyl-acetate-cas-number-and-synonyms
https://www.benchchem.com/product/b8122830#tricyclodecenyl-acetate-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8122830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8122830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

